Cas no 1334375-08-4 (1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide)

• Product Name: 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
• CAS No: 1334375-08-4
• MF: C₁₆H₁₉FN₄O₄S
• MW: 382.409865617752
• CID: 6486492
• PubChem ID: 56724155
• Update Time: 2025-05-24

1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
• VU0527817-1
• 1334375-08-4
• AKOS024527186
• 1-(2-fluorophenyl)sulfonyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• 1-((2-fluorophenyl)sulfonyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
• 1-(2-fluorobenzenesulfonyl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• F5882-7458

• Inchi： 1S/C16H19FN4O4S/c1-11-19-15(25-20-11)10-18-16(22)12-6-8-21(9-7-12)26(23,24)14-5-3-2-4-13(14)17/h2-5,12H,6-10H2,1H3,(H,18,22)
• InChI Key： QTCZDCPSYBOSCP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCC(C(NCC2=NC(C)=NO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.11110444g/mol
• Monoisotopic Mass: 382.11110444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide

Comprehensive Overview of 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS No. 1334375-08-4)

The compound 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS No. 1334375-08-4) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure combines a fluorobenzenesulfonyl group, a methyl-1,2,4-oxadiazole moiety, and a piperidine-4-carboxamide backbone, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique pharmacophore, which may exhibit selective binding to specific biological targets.

In recent years, the demand for novel sulfonamide derivatives and heterocyclic compounds has surged, driven by their applications in treating various diseases. The presence of the 2-fluorobenzenesulfonyl group in this compound enhances its metabolic stability and bioavailability, addressing a key challenge in modern medicinal chemistry. Additionally, the 3-methyl-1,2,4-oxadiazole ring contributes to its potential as a scaffold for designing enzyme inhibitors, particularly in oncology and neurology.

From a synthetic perspective, 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide exemplifies the convergence of fluorinated aromatic and nitrogen-rich heterocycles, two trending topics in drug design. Fluorination is a widely adopted strategy to improve pharmacokinetic properties, while 1,2,4-oxadiazoles are celebrated for their versatility in modulating receptor interactions. This dual functionality positions the compound as a promising candidate for further preclinical studies.

The compound’s CAS No. 1334375-08-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular weight and LogP values suggest favorable drug-likeness, aligning with Lipinski’s Rule of Five—a critical consideration for researchers optimizing lead compounds. Moreover, its potential as a central nervous system (CNS) penetrant has sparked interest in neurodegenerative disease research, a hot topic in 2024.

Environmental and regulatory aspects of 1-(2-fluorobenzenesulfonyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide are also under scrutiny, given the growing emphasis on green chemistry and sustainable synthesis. Innovations in catalytic fluorination and solvent-free reactions could enhance its production efficiency while minimizing waste. These advancements resonate with the pharmaceutical industry’s shift toward eco-friendly manufacturing practices.

In summary, CAS No. 1334375-08-4 represents a compelling case study in modern drug development, bridging medicinal chemistry, computational biology, and process optimization. Its multifaceted applications and structural ingenuity ensure its continued prominence in scientific literature and patent filings. As research progresses, this compound may unlock new therapeutic avenues, particularly in precision medicine and targeted therapies.